Cas no 2228391-18-0 (2-(morpholin-4-yl)-1,3-thiazole-5-thiol)
2-(morpholin-4-yl)-1,3-thiazole-5-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(morpholin-4-yl)-1,3-thiazole-5-thiol
- 2228391-18-0
- EN300-1761070
- SCHEMBL18885044
-
- Inchi: 1S/C7H10N2OS2/c11-6-5-8-7(12-6)9-1-3-10-4-2-9/h5,11H,1-4H2
- InChI Key: MGSDZIONWWGNTB-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1N1CCOCC1)S
Computed Properties
- Exact Mass: 202.02345529g/mol
- Monoisotopic Mass: 202.02345529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.6Ų
2-(morpholin-4-yl)-1,3-thiazole-5-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761070-0.05g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1761070-0.1g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1761070-0.25g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1761070-0.5g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1761070-1.0g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 1g |
$1286.0 | 2023-05-24 | ||
| Enamine | EN300-1761070-2.5g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1761070-5.0g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 5g |
$3728.0 | 2023-05-24 | ||
| Enamine | EN300-1761070-10.0g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 10g |
$5528.0 | 2023-05-24 | ||
| Enamine | EN300-1761070-1g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1761070-5g |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol |
2228391-18-0 | 5g |
$3728.0 | 2023-09-20 |
2-(morpholin-4-yl)-1,3-thiazole-5-thiol Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-(morpholin-4-yl)-1,3-thiazole-5-thiol
Introduction to 2-(morpholin-4-yl)-1,3-thiazole-5-thiol (CAS No. 2228391-18-0)
2-(morpholin-4-yl)-1,3-thiazole-5-thiol (CAS No. 2228391-18-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its wide-ranging applications in drug discovery and development. The presence of both morpholine and thiol functional groups in its molecular structure endows it with distinctive chemical reactivity and biological interactions, making it a promising candidate for further exploration.
The molecular framework of 2-(morpholin-4-yl)-1,3-thiazole-5-thiol consists of a thiazole ring substituted with a morpholine moiety at the 2-position and a thiol group at the 5-position. This specific arrangement of functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for various applications. The thiol group, in particular, is known for its ability to participate in disulfide bond formation, which is a critical mechanism in many biological processes. This feature makes the compound of interest for studying protein-protein interactions and enzyme inhibition.
In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in addressing a multitude of diseases. Thiazole-based compounds have shown promise in the treatment of infections, cancer, and inflammatory disorders. The morpholine group in 2-(morpholin-4-yl)-1,3-thiazole-5-thiol adds an additional layer of complexity, potentially enhancing its bioavailability and metabolic stability. This combination of structural features positions the compound as a valuable scaffold for developing novel therapeutic agents.
One of the most compelling aspects of 2-(morpholin-4-yl)-1,3-thiazole-5-thiol is its potential as an intermediate in the synthesis of more complex molecules. The reactivity of the thiol group allows for conjugation with other bioactive molecules, while the morpholine ring can serve as a pharmacophore that interacts with biological targets. This flexibility makes it an attractive building block for medicinal chemists aiming to design next-generation drugs.
Recent studies have highlighted the importance of heterocyclic compounds in drug development. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, research has demonstrated that certain thiazole-based compounds can modulate immune responses by inhibiting key enzymes involved in inflammation. Given these findings, 2-(morpholin-4-yl)-1,3-thiazole-5-thiol may exhibit similar effects, making it a candidate for further investigation in immunomodulatory therapies.
The synthesis of 2-(morpholin-4-yl)-1,3-thiazole-5-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the morpholine group typically involves nucleophilic substitution reactions, while the installation of the thiol group can be achieved through various methods such as oxidation-reduction processes or direct introduction from sulfur-containing precursors. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.
Once synthesized, 2-(morpholin-4-yl)-1,3-thiazole-5-thiol can be subjected to pharmacological testing to evaluate its biological activity. High-throughput screening (HTS) platforms are commonly used to assess its interaction with various biological targets such as enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and cancer progression. These findings warrant further investigation into its potential therapeutic applications.
The role of computational chemistry has become increasingly prominent in the study of small molecules like 2-(morpholin-4-yl)-1,3-thiazole-5-thiol. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These predictions can guide experimental design and help optimize lead compounds for clinical development. Additionally, computational methods can identify potential off-target effects, ensuring that promising candidates are safe and effective before moving into preclinical studies.
In conclusion,2-(morpholin-4-yl)-1,3-thiazole-5-thiol (CAS No. 2228391-18-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a compelling candidate for further exploration. As our understanding of drug design evolves,2-(morpholin-4-yll)-1l、3lthiathreathione may play a crucial role in developing innovative treatments for various diseases.
2228391-18-0 (2-(morpholin-4-yl)-1,3-thiazole-5-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)